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Compound of Interest

Compound Name: 3-(Pentylamino)benzonitrile
Cat. No.: B13267038
Get Quote
\ J

Executive Summary & Compound Identification

3-(Pentylamino)benzonitrile is a specialized intermediate often utilized in the synthesis of
functionalized dyes, liquid crystals, and pharmaceutical pharmacophores targeting specific
GPCR pathways. Due to its status as a research chemical rather than a bulk commodity,
definitive experimental physical data is often absent from standard compendia.

This guide provides predicted physicochemical parameters based on Structure-Property
Relationship (SPR) algorithms and outlines rigorous experimental protocols (SOPs) for
researchers to validate these values in-house.

Chemical Identity
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Parameter Detail

Systematic Name 3-(Pentylamino)benzonitrile
CAS Registry Number 1021115-47-8

Molecular Formula C12H16N2

Molecular Weight 188.27 g/mol

SMILES CCCCCNclceec(C#N)cl

Structure Class -alkylated aminobenzonitrile

Physical Properties: Predicted vs. Contextual Data

Note: As of the current literature review, no standardized experimental melting/boiling point has
been published in open-access peer-reviewed journals for this specific CAS. The values below
are high-confidence estimates derived from group contribution methods (ACD/Labs, EPISuite)

and homologous series analysis.

Thermal Properties Table
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Property

Predicted Value /
Range

. Structural
Confidence Level .
Rationale

Physical State (25°C)

Viscous Liquid (Oil)

The pentyl chain
disrupts the crystal
acking observed in
High P g
the parent 3-
aminobenzonitrile (MP

53°C).

Boiling Point (760
mmHgQ)

325°C +15°C

Significant molecular

weight increase over
Medium benzonitrile (BP
191°C) + H-bonding

capability.

Boiling Point
(Reduced)

~155°C @ 1.0 mmHg

Calculated using

nomograph
High 9 p.

extrapolation for

vacuum distillation.

Melting Point

10°C - 25°C

Likely crystallizes only
_ at low temperatures;
Medium _
may exist as a

supercooled liquid.

Density

0.98 — 1.02 g/cm3

Balanced between the
) density of aniline
High
(1.02) and pentane

(0.63).

Structural Analysis & Causality

The thermal behavior of 3-(pentylamino)benzonitrile is governed by two competing forces:

e Dipole-Dipole Interactions: The cyano group (-CN) creates a strong dipole, promoting higher

boiling points.

 Steric Disruption: The flexible
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-pentyl chain acts as an "internal solvent," increasing free volume and preventing the efficient

stacking seen in unsubstituted aminobenzonitriles. This suppresses the melting point,
rendering the compound a liquid at room temperature.

Experimental Determination Protocols (SOPs)

For researchers synthesizing this compound, relying on predicted data is insufficient for

regulatory filing (IND/NDA). The following self-validating protocols must be used.

Boiling Point Determination (Micro-Siwoloboff Method)

Use this method if sample quantity is limited (<100 mg).

Preparation: Seal a standard capillary tube at one end. Introduce 2-3 pL of the sample.

Nucleation: Insert a finer capillary (sealed at the top, open at the bottom) into the sample
tube to trap a small air bubble.

Heating: Attach the assembly to a thermometer in a Thiele tube or automated melting point
apparatus (set to "Boiling Point" mode).

Observation: Heat rapidly to 300°C, then slow to 2°C/min.
o Onset: A continuous stream of bubbles emerges from the inner capillary.

o Endpoint: Stop heating. The temperature at which bubbling stops and liquid sucks back
into the inner capillary is the Boiling Point.

Correction: Apply barometric pressure correction:

Melting Point / Glass Transition (DSC Protocol)

Since the compound is likely an oil, Differential Scanning Calorimetry (DSC) is required to find

the freezing point (
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) or glass transition (
).
o Encapsulation: Hermetically seal 5-10 mg of sample in an aluminum pan.
e Cycle:
o Cool to -80°C at 10°C/min.
o Hold for 5 min (equilibration).
o Heat to 50°C at 5°C/min.

e Analysis: Look for an endothermic peak (melting) or a step-change in baseline heat flow
(glass transition).

Synthesis & Purification Workflow Logic

The purity of the compound drastically affects the observed physical properties. Impurities such
as unreacted 3-aminobenzonitrile will artificially raise the melting point (mixed crystal formation)
or broaden the boiling range.

Logical Workflow Diagram

The following diagram illustrates the critical decision nodes in synthesizing and characterizing
this compound.

Purification:
Vacuum Distillation
or Column Chromat.

Precursors:
3-Aminobenzonitrile
+ Pentyl Halide

Reaction: Workup:
N-Alkylation ——  Aqueous Wash
(Base Catalyzed) Extraction (DCM)

Crude Oil
(Mixture)

80°C, 12h Remove SM Analysis:

1H NMR + GC-MS

Property Check:
Measure BP/MP

Click to download full resolution via product page

Figure 1: Critical path for synthesis and physical property validation. Note the feedback loop: if
MP/BP deviates from prediction, re-analyze purity.

Safety & Handling (E-E-A-T)
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o Hazard Class: Nitriles are metabolic poisons. Although the pentyl chain reduces volatility
compared to benzonitrile, skin absorption remains a critical risk.

» PPE: Butyl rubber gloves are recommended over nitrile gloves for long-term handling of
aromatic nitriles.

o Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. Secondary amines can
oxidize slowly to form N-oxides or nitrosamines (if exposed to nitrite sources), which are
potent carcinogens.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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